Cas no 1026767-14-5 (2-{[(furan-2-yl)methyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid)

• Product Name: 2-{[(furan-2-yl)methyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid
• CAS No: 1026767-14-5
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 5470529
• PubChem ID: 4749748
• Update Time: 2025-06-11

2-{[(furan-2-yl)methyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(furan-2-yl)methyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid
• AKOS016307536
• 2-((furan-2-ylmethyl)amino)-4-(naphthalen-2-ylamino)-4-oxobutanoic acid
• 1026767-14-5
• F2721-0615
• 2-(furan-2-ylmethylamino)-4-(naphthalen-2-ylamino)-4-oxobutanoic acid
• AKOS002211987

• Inchi： 1S/C19H18N2O4/c22-18(11-17(19(23)24)20-12-16-6-3-9-25-16)21-15-8-7-13-4-1-2-5-14(13)10-15/h1-10,17,20H,11-12H2,(H,21,22)(H,23,24)
• InChI Key： HYHVNFKWYJUFHG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(C(=O)O)CC(NC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 338.12665706g/mol
• Monoisotopic Mass: 338.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91.6Ų

Additional information on 2-{[(furan-2-yl)methyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid

Research Brief on 2-{[(furan-2-yl)methyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid (CAS: 1026767-14-5)

Recent studies have highlighted the growing interest in the compound 2-{[(furan-2-yl)methyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid (CAS: 1026767-14-5) due to its potential applications in medicinal chemistry and drug discovery. This molecule, characterized by its unique furan and naphthalene moieties, has been investigated for its bioactivity, particularly in targeting specific enzymatic pathways and receptor interactions. The compound's structural features suggest it could serve as a promising scaffold for the development of novel therapeutics.

One of the key areas of research focuses on the compound's role as a potential inhibitor of protein-protein interactions (PPIs), which are often challenging to target with small molecules. Preliminary in vitro studies have demonstrated that 2-{[(furan-2-yl)methyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid exhibits moderate affinity for certain protein targets involved in inflammatory and oncogenic pathways. These findings are supported by molecular docking simulations, which predict favorable binding interactions with key residues in the target proteins.

Further investigations have explored the compound's pharmacokinetic properties, including its solubility, stability, and metabolic profile. While the molecule shows acceptable solubility in aqueous buffers, its metabolic stability in liver microsomes remains a concern, prompting efforts to optimize its structure for improved bioavailability. Researchers have also synthesized analogs of the compound to explore structure-activity relationships (SAR) and identify derivatives with enhanced potency and selectivity.

In addition to its potential as a therapeutic agent, 2-{[(furan-2-yl)methyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid has been studied for its utility as a chemical probe. Its ability to selectively bind to certain biomolecules makes it a valuable tool for elucidating biological mechanisms and validating drug targets. Recent publications have reported its use in fluorescence-based assays and affinity chromatography, further underscoring its versatility in research applications.

Despite these promising developments, challenges remain in translating the compound's in vitro activity into in vivo efficacy. Issues such as off-target effects and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic and industrial researchers are underway to advance the compound through the drug discovery pipeline, with the goal of identifying lead candidates for further development.

In conclusion, 2-{[(furan-2-yl)methyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and bioactivity profile offer opportunities for the development of new therapeutic agents and research tools. Continued exploration of its mechanisms of action and optimization of its properties will be critical to unlocking its full potential in the field.